2H-1-Benzopyran-2-one, 4-(aminomethyl)-7-methoxy-

Specification

• CAS No.: 239136-56-2
• Molecular Formula: C11H11NO3
• Molecular Weight: 205.21 g/mol
• IUPAC Name: 4-(aminomethyl)-7-methoxychromen-2-one
• Standard InChI: InChI=1S/C11H11NO3/c1-14-8-2-3-9-7(6-12)4-11(13)15-10(9)5-8/h2-5H,6,12H2,1H3
• Standard InChI Key: JTWMBPZRYBLNNG-UHFFFAOYSA-N
• SMILES: COC1=CC2=C(C=C1)C(=CC(=O)O2)CN
• Canonical SMILES: COC1=CC2=C(C=C1)C(=CC(=O)O2)CN

Introduction

Chemical Identity and Basic Properties

4-(Aminomethyl)-7-methoxy-2H-1-benzopyran-2-one, also known as 7-methoxy-4-(aminomethyl)coumarin, is a chemical compound belonging to the class of benzopyran derivatives. This compound features a benzopyran core characterized by a fused benzene and pyran ring structure, with an aminomethyl group at the 4-position and a methoxy group at the 7-position. These functional groups contribute significantly to its chemical behavior and biological activity.

Chemical Structure and Identifiers

The compound possesses the following identifying characteristics:

Parameter	Value
Chemical Formula	C11H11NO3
Molecular Weight	205.21 g/mol
CAS Number	239136-56-2
InChI	InChI=1S/C11H11NO3/c1-14-8-2-3-9-7(6-12)4-11(13)15-10(9)5-8/h2-5H,6,12H2,1H3
InChI Key	JTWMBPZRYBLNNG-UHFFFAOYSA-N
SMILES	O=C1OC=2C=C(OC)C=CC2C(=C1)CN

The structure consists of a coumarin skeleton with a methoxy substituent at position 7 and an aminomethyl group at position 4. This specific arrangement of functional groups is responsible for its unique chemical and biological properties.

Physical Properties

At room temperature, 4-(Aminomethyl)-7-methoxy-2H-1-benzopyran-2-one typically exists as a solid substance. Its solubility profile suggests it dissolves well in polar solvents due to the presence of amino and methoxy functional groups. The compound exhibits distinctive fluorescence properties that make it particularly valuable for analytical and biochemical applications.

Biological Activity and Enzyme Interactions

Enzyme Kinetics

Detailed kinetic studies have been performed to characterize the interaction between 4-(Aminomethyl)-7-methoxy-2H-1-benzopyran-2-one and P450 enzymes. The parameters determined for these interactions are summarized in the following table:

Enzyme	Km (μM)	Vmax (min-1)
P450 2D6	26.2 ± 2.8	2.9 ± 0.07
P450 1A2	29.7 ± 6.2	0.57 ± 0.07

These kinetic parameters indicate that the compound has a similar binding affinity (Km) for both P450 2D6 and P450 1A2, but the maximum reaction rate (Vmax) is approximately five times higher for P450 2D6, confirming its selectivity for this enzyme.

Metabolic Transformations

O-demethylation

The primary metabolic transformation of 4-(Aminomethyl)-7-methoxy-2H-1-benzopyran-2-one is O-demethylation at the 7-position, resulting in the formation of 7-hydroxy-4-(aminomethyl)coumarin (HAMC). This metabolic pathway is predominantly catalyzed by P450 2D6, with some contribution from P450 1A2.

HPLC analysis has confirmed that HAMC is the single metabolic product of the compound, and its formation accounts for the total increase in fluorescence observed during enzyme kinetic studies. The O-demethylation reaction can be completely inhibited by specific inhibitors, including quinidine (selective for P450 2D6) at a concentration of 0.5 μM and furafylline (selective for P450 1A2) at a concentration of 30 μM.

Fluorescence Properties and Analytical Applications

A particularly valuable attribute of 4-(Aminomethyl)-7-methoxy-2H-1-benzopyran-2-one and its metabolite is their distinctive fluorescence properties. The parent compound and its O-demethylated metabolite (HAMC) exhibit significantly different excitation and emission wavelengths, enabling real-time assessment of metabolite formation using fluorescence spectroscopy.

These unique spectral properties make the compound especially useful for monitoring enzymatic reactions without the need for complex separation techniques. The fluorescence characteristics have been thoroughly characterized in steady-state and time-resolved fluorescence experiments.

Applications in High-Throughput Screening

The distinctive fluorescence properties of 4-(Aminomethyl)-7-methoxy-2H-1-benzopyran-2-one and its metabolite HAMC have established this system as a valuable tool for high-throughput screening applications. The O-demethylation of the compound serves as a rapid and easily determined parameter for P450 2D6 activity.

In particular, the compound has been utilized in fluorescence-based assays for screening compounds that may interact with P450 2D6, an enzyme involved in the metabolism of approximately 25% of clinically used drugs. The ability to monitor the reaction in real-time using fluorescence detection makes this system particularly suitable for high-throughput formats used in drug discovery and development.

Advanced Binding Studies

Structural Changes Upon Binding

Steady-state anisotropy measurements have revealed that besides the compound binding in the active site, approximately 2.4% of the compound binds outside of the active site in wild-type P450 2D6. Interestingly, the tryptophan residues in P450 2D6 become less accessible to external quenchers (iodide and acrylamide) in the presence of the compound, indicating a tightening of the enzyme structure upon substrate binding.